Cas no 731003-61-5 (1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol)

• Product Name: 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol
• CAS No: 731003-61-5
• MF: C₁₃H₈FN₃O₂S
• MW: 289.284924507141
• CID: 3106776
• Update Time: 2026-04-27

1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol

Introduction to 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol (CAS No. 731003-61-5)

1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 731003-61-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a fluorine substituent at the 4-position of the phenyl ring and a nitro group at the 5-position of the benzimidazole core, along with a thiol group at the 2-position, contribute to its unique chemical properties and biological interactions.

The benzimidazole scaffold is a privileged structure in drug discovery, with numerous examples of benzimidazole derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory activities. The introduction of functional groups such as fluorine and nitro at specific positions can modulate the electronic and steric properties of the molecule, thereby influencing its binding affinity and selectivity towards biological targets. In particular, the thiol group (-SH) in 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in benzimidazole derivatives affect their biological activity. Studies have shown that the fluorine atom at the 4-position enhances metabolic stability and binding affinity to certain enzymes and receptors. Similarly, the nitro group at the 5-position can influence electron density distribution, affecting both pharmacokinetic and pharmacodynamic profiles. The thiol group, being nucleophilic in nature, offers opportunities for covalent bonding with biological targets, which can be exploited in drug design to improve target specificity.

Current research in medicinal chemistry focuses on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various diseases including cancer and inflammatory disorders. 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol has been identified as a promising lead compound due to its ability to interact with specific PPIs through its benzimidazole core and functionalized side chains. Preliminary studies have demonstrated its potential as an inhibitor of certain kinases and transcription factors involved in cell proliferation and differentiation.

The synthesis of 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine substituent typically involves halogen exchange reactions or direct fluorination methods, while the nitro group is often introduced via nitration reactions. The final step involves thiolation at the 2-position, which can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility in the synthesis process.

In vitro studies have revealed that 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol exhibits notable inhibitory activity against several target enzymes relevant to human health. For instance, it has shown promise as an inhibitor of cyclin-dependent kinases (CDKs), which are overexpressed in many cancer cell lines. Additionally, its interaction with other enzymes such as Janus kinases (JAKs) has been explored, suggesting potential applications in treating autoimmune diseases. The thiol group also allows for post-synthetic modifications, enabling researchers to attach additional functional groups or biomolecules for targeted drug delivery systems.

The pharmacokinetic properties of 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol are under active investigation to optimize its bioavailability and therapeutic efficacy. Computational modeling has been instrumental in predicting how structural modifications will impact absorption, distribution, metabolism, excretion (ADME) profiles. For example, computational studies have suggested that optimizing the solubility and lipophilicity of this compound can enhance its oral bioavailability while minimizing off-target effects.

Recent clinical trials have begun evaluating analogs of 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol for their therapeutic potential in oncology and inflammatory diseases. These trials focus on assessing safety profiles, optimal dosing regimens, and long-term efficacy. Early results are promising, indicating that this class of compounds may offer novel treatment options for patients suffering from difficult-to-treat conditions.

The development of 1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol as a therapeutic agent also highlights the importance of interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Such collaborations ensure that drug discovery efforts are guided by both chemical feasibility and biological relevance, ultimately leading to more effective therapies for human diseases.

In conclusion,1-(4-fluorophenyl)-5-nitro-1H-benzimidazole-2-thiol (CAS No. 731003-61-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives, making it a valuable asset in the quest for novel treatments across multiple disease areas.